Cas no 2137562-94-6 (1-(benzyloxy)carbonyl-4-methanesulfonylpyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-methanesulfonylpyrrolidine-3-carboxylic acid
• CAS No: 2137562-94-6
• MF: C₁₄H₁₇NO₆S
• MW: 327.35288310051
• CID: 5609012
• PubChem ID: 165486480
• Update Time: 2025-09-26

1-(benzyloxy)carbonyl-4-methanesulfonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]-4-methanesulfonylpyrrolidine-3-carboxylic acid
• 2137562-94-6
• EN300-842429
• 1-(benzyloxy)carbonyl-4-methanesulfonylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H17NO6S/c1-22(19,20)12-8-15(7-11(12)13(16)17)14(18)21-9-10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3,(H,16,17)
• InChI Key： HCRPFZSOVGVZBJ-UHFFFAOYSA-N
• SMILES： S(C)(C1CN(C(=O)OCC2C=CC=CC=2)CC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 327.07765844g/mol
• Monoisotopic Mass: 327.07765844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 109Ų

Additional information on 1-(benzyloxy)carbonyl-4-methanesulfonylpyrrolidine-3-carboxylic acid

Comprehensive Guide to 1-(benzyloxy)carbonyl-4-methanesulfonylpyrrolidine-3-carboxylic acid (CAS No. 2137562-94-6)

1-(benzyloxy)carbonyl-4-methanesulfonylpyrrolidine-3-carboxylic acid (CAS No. 2137562-94-6) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in drug discovery and medicinal chemistry. The presence of both benzyloxycarbonyl and methanesulfonyl functional groups makes it a valuable intermediate for designing novel therapeutic agents.

In recent years, the demand for pyrrolidine-based compounds has surged due to their applications in developing enzyme inhibitors and receptor modulators. Researchers are particularly interested in 1-(benzyloxy)carbonyl-4-methanesulfonylpyrrolidine-3-carboxylic acid for its potential role in targeting inflammatory pathways and metabolic disorders. Its unique structural features allow for selective interactions with biological targets, making it a hot topic in drug discovery forums and scientific literature.

The synthesis of 1-(benzyloxy)carbonyl-4-methanesulfonylpyrrolidine-3-carboxylic acid involves multi-step organic reactions, including protection-deprotection strategies and sulfonylation. These processes are critical for achieving high purity and yield, which are essential for pharmaceutical applications. The compound's carboxylic acid moiety further enhances its reactivity, enabling conjugation with other bioactive molecules to create hybrid drugs with improved efficacy.

From a commercial perspective, 1-(benzyloxy)carbonyl-4-methanesulfonylpyrrolidine-3-carboxylic acid is supplied by leading chemical manufacturers specializing in custom synthesis and high-purity intermediates. Its market growth is driven by the expanding pharmaceutical industry and increasing investments in small-molecule therapeutics. Analysts predict a steady rise in demand, especially from research institutions focusing on oncology and central nervous system (CNS) diseases.

For researchers and chemists, understanding the physicochemical properties of 1-(benzyloxy)carbonyl-4-methanesulfonylpyrrolidine-3-carboxylic acid is crucial. The compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in laboratory settings. Stability studies indicate that it should be stored under inert conditions to prevent degradation, a common consideration for sulfonamide-containing compounds.

In the context of green chemistry, efforts are underway to optimize the synthesis of 1-(benzyloxy)carbonyl-4-methanesulfonylpyrrolidine-3-carboxylic acid using catalytic methods and environmentally benign reagents. These advancements align with global trends toward sustainable drug development and reduced chemical waste. Such innovations are frequently discussed in scientific conferences and peer-reviewed journals, highlighting the compound's relevance in modern research.

Another area of interest is the computational modeling of 1-(benzyloxy)carbonyl-4-methanesulfonylpyrrolidine-3-carboxylic acid to predict its bioactivity and binding affinity. Molecular docking studies have shown promising results, suggesting potential applications in structure-activity relationship (SAR) studies. These findings are often cited in grant proposals and patent applications, underscoring the compound's intellectual property value.

Quality control of 1-(benzyloxy)carbonyl-4-methanesulfonylpyrrolidine-3-carboxylic acid relies on advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in preclinical studies. Suppliers often provide detailed certificates of analysis (CoA) to meet the stringent requirements of pharmaceutical clients.

Looking ahead, 1-(benzyloxy)carbonyl-4-methanesulfonylpyrrolidine-3-carboxylic acid is expected to play a pivotal role in the development of next-generation therapeutic candidates. Its adaptability in combinatorial chemistry and peptide mimetics positions it as a key building block for innovative drug designs. As the scientific community continues to explore its potential, this compound remains a focal point in cutting-edge research and collaborative projects across academia and industry.